Cas no 1805063-43-7 (3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde
• CAS No: 1805063-43-7
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4887121
• Update Time: 2025-11-07

3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H4F2INO2/c8-6(9)5-4(13)1-3(2-12)11-7(5)10/h1-2,6H,(H,11,13)
• InChI Key： WFMXBIPOMYLKDA-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C=C(C=O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde

Introduction to 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde (CAS No. 1805063-43-7)

3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde, identified by the CAS number 1805063-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxy group, an iodine substituent, and an aldehyde functionality at the 6-position, makes this molecule a versatile intermediate in the synthesis of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of kinase inhibitors, antiviral agents, and anticancer drugs. The hydroxy group contributes to the compound's solubility and reactivity, facilitating further chemical modifications. The iodine atom at the 2-position serves as a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. The aldehyde group at the 6-position provides a reactive site for condensation reactions, enabling the synthesis of Schiff bases and other heterocyclic derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde has emerged as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and signal transduction. For instance, studies have demonstrated its utility in generating compounds that modulate the activity of tyrosine kinases, which are aberrantly activated in many types of cancer. These kinases play critical roles in cell proliferation, survival, and angiogenesis, making them attractive therapeutic targets.

One of the most compelling aspects of this compound is its application in the development of next-generation antiviral agents. The difluoromethyl group has been shown to improve the pharmacokinetic properties of antiviral drugs by increasing their resistance to enzymatic degradation. Additionally, the presence of an iodine atom allows for facile introduction of further functional groups via cross-coupling reactions, enabling the design of highly specific inhibitors against viral proteases and polymerases. Recent publications have highlighted the use of this intermediate in synthesizing compounds with potent activity against RNA viruses, including those responsible for emerging infectious diseases.

The pharmaceutical industry has also leveraged this compound for the development of novel antibiotics. The unique structural features of 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde have been exploited to create molecules that disrupt bacterial cell wall synthesis and DNA replication. By incorporating this scaffold into drug candidates, researchers have been able to generate compounds with improved efficacy against multidrug-resistant bacterial strains. This underscores the importance of heterocyclic compounds like pyridines in addressing global challenges related to antibiotic resistance.

Moreover, this compound has found applications in the field of neurology. Pyridine derivatives are well-documented for their role in modulating neurotransmitter systems, making them promising candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The hydroxy group in particular has been shown to enhance blood-brain barrier penetration, allowing for more effective delivery of therapeutic agents to central nervous system targets. Ongoing research is exploring its potential as a precursor for neuroprotective compounds that can mitigate neuronal damage caused by oxidative stress and inflammation.

The synthetic versatility of 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde extends beyond pharmaceutical applications. It has been utilized in materials science for developing organic semiconductors and light-emitting diodes (OLEDs). The electronic properties imparted by the pyridine ring and its substituents make this compound an excellent candidate for designing materials with tunable optoelectronic characteristics. Researchers have successfully incorporated it into π-conjugated systems that exhibit high charge carrier mobility and luminescence efficiency.

In conclusion,3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde (CAS No. 1805063-43-7) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features enable diverse chemical modifications, making it an invaluable intermediate in drug discovery programs targeting cancer, infectious diseases, neurological disorders, and beyond. As research continues to uncover new applications for this molecule,3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxaldehyde is poised to play an increasingly significant role in advancing both medicinal chemistry and materials science.